Cas no 137234-92-5 (Methyl 2,4,5-trifluoro-3-hydroxybenzoate)

Methyl 2,4,5-trifluoro-3-hydroxybenzoate is a fluorinated aromatic ester with a hydroxyl group at the 3-position, offering unique reactivity and structural versatility in synthetic chemistry. Its trifluoromethyl and hydroxyl functionalities make it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced materials. The electron-withdrawing fluorine atoms enhance stability and influence regioselectivity in further derivatization, while the ester group provides a handle for hydrolysis or transesterification. This compound is particularly useful in the synthesis of bioactive molecules, where fluorination improves metabolic stability and binding affinity. Its well-defined structure and purity ensure consistent performance in research and industrial applications.
Methyl 2,4,5-trifluoro-3-hydroxybenzoate structure
137234-92-5 structure
Product Name:Methyl 2,4,5-trifluoro-3-hydroxybenzoate
CAS No:137234-92-5
MF:C8H5F3O3
MW:206.118713140488
MDL:MFCD11226287
CID:1251459
PubChem ID:11074530
Update Time:2025-05-27

Methyl 2,4,5-trifluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,4,5-trifluoro-3-hydroxybenzoate
    • I14-10522
    • 3-hydroxy-2,4,5-trifluorobenzoic acid methyl ester
    • methyl 3-hydroxy-2,4,5-trifluorobenzoate
    • 2,4,5-Trifluoro-3-hydroxybenzoic acid methyl ester
    • Benzoic acid, 2,4,5-trifluoro-3-hydroxy-, methyl ester
    • Methyl 2,4,5-trifluoro-3-hydroxy-benzoate
    • SCHEMBL6644948
    • Methyl2,4,5-trifluoro-3-hydroxybenzoate
    • RGYDATSCTAJHIZ-UHFFFAOYSA-N
    • DB-063193
    • DTXSID90454275
    • AKOS009513135
    • 137234-92-5
    • BS-20812
    • MDL: MFCD11226287
    • Inchi: 1S/C8H5F3O3/c1-14-8(13)3-2-4(9)6(11)7(12)5(3)10/h2,12H,1H3
    • InChI Key: RGYDATSCTAJHIZ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=CC=1C(=O)OC)F)F)O

Computed Properties

  • Exact Mass: 206.01905
  • Monoisotopic Mass: 206.01907850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.489
  • Boiling Point: 277.167°C at 760 mmHg
  • Flash Point: 121.426°C
  • Refractive Index: 1.488
  • PSA: 46.53

Methyl 2,4,5-trifluoro-3-hydroxybenzoate Pricemore >>

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